Cas no 5845-42-1 (9H-Purine-9-propanol, 6-amino-, 9-acetate)

9H-Purine-9-propanol, 6-amino-, 9-acetate structure
5845-42-1 structure
Product Name:9H-Purine-9-propanol, 6-amino-, 9-acetate
CAS No:5845-42-1
MF:C10H13N5O2
MW:235.242521047592
CID:1610772
Update Time:2023-03-25

9H-Purine-9-propanol, 6-amino-, 9-acetate Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-9-propanol, 6-amino-, acetate ester
    • 3-(6-Amino-9H-purin-9-yl)propyl acetate
    • 9H-Purine-9-propanol, 6-amino-, 9-acetate
    • Inchi: 1S/C10H13N5O2/c1-7(16)17-4-2-3-15-6-14-8-9(11)12-5-13-10(8)15/h5-6H,2-4H2,1H3,(H2,11,12,13)
    • InChI Key: UMQCBOPIPHSVMU-UHFFFAOYSA-N
    • SMILES: CC(OCCCN1C2C(=C(N)N=CN=2)N=C1)=O

Computed Properties

  • Exact Mass: 235.107
  • Monoisotopic Mass: 235.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1

9H-Purine-9-propanol, 6-amino-, 9-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
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A2B Chem LLC
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